Cas no 103040-43-3 (Methyl 3-(3-chlorophenyl)propanoate)

• Product Name: Methyl 3-(3-chlorophenyl)propanoate
• CAS No: 103040-43-3
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD04114353
• CID: 1133996
• PubChem ID: 10420286
• Update Time: 2025-06-07

Methyl 3-(3-chlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-chlorophenyl)propanoate
• SureCN9545043
• 3-(3-chlorophenyl)propionic acid methyl ester
• 3-&lt
• m-Chlor-phenyl&gt
• -propionsaeure-methylester
• 3-(3-CHLORO-PHENYL)-PROPIONIC ACID METHYL ESTER
• AB18124
• Benzenepropanoic acid, 3-chloro-, Methyl ester
• 3-<m-Chlor-phenyl>-propionsaeure-methylester
• 103040-43-3
• DTXSID601303025
• AB7499
• Methyl 3-(3-Chlorophenyl)-propanoate
• Methyl3-(3-chlorophenyl)propanoate
• MFCD04114353
• DMMDXXSAQGCQBV-UHFFFAOYSA-N
• BS-26454
• CS-0440033
• DB-198507
• Methyl 3-chlorobenzenepropanoate
• SCHEMBL9545043

• MDL： MFCD04114353
• Inchi： 1S/C10H11ClO2/c1-13-10(12)6-5-8-3-2-4-9(11)7-8/h2-4,7H,5-6H2,1H3
• InChI Key： DMMDXXSAQGCQBV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(=O)OC

Computed Properties

• Exact Mass: 198.04500
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.44560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Methyl 3-(3-chlorophenyl)propanoate

Methyl 3-(3-chlorophenyl)propanoate and Its Significance in Modern Chemical Research

Methyl 3-(3-chlorophenyl)propanoate, with the CAS number 103040-43-3, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural properties, plays a crucial role in various biochemical pathways and drug development processes. The presence of both a chlorophenyl group and a propanoate moiety makes it a versatile intermediate in synthetic chemistry, enabling the creation of more complex molecules with potential therapeutic applications.

The compound's molecular structure, featuring a carboxylate ester group linked to a phenyl ring substituted with a chlorine atom, contributes to its reactivity and functionality. This specific arrangement allows for interactions with biological targets, making it a valuable building block in the synthesis of novel drugs. Recent studies have highlighted the compound's role in developing treatments for neurological disorders, where its ability to modulate neurotransmitter activity is particularly relevant.

In the realm of drug discovery, Methyl 3-(3-chlorophenyl)propanoate has been utilized as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to design molecules that exhibit enhanced binding affinity and selectivity towards specific biological receptors. For instance, derivatives of this compound have shown promise in targeting enzymes involved in inflammation and pain management, suggesting potential applications in anti-inflammatory therapies.

The chlorophenyl moiety in Methyl 3-(3-chlorophenyl)propanoate is particularly noteworthy, as it introduces electronic and steric effects that can influence the compound's biological activity. This feature has been exploited in designing molecules with improved pharmacokinetic profiles, including better solubility and metabolic stability. Such attributes are critical for the development of orally active drugs that can withstand the digestive system's challenges and reach their target sites effectively.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 3-(3-chlorophenyl)propanoate's interactions with biological systems. Molecular modeling studies have revealed insights into how this compound binds to its target proteins, providing valuable information for rational drug design. These computational approaches have complemented experimental efforts, allowing researchers to predict and optimize the compound's biological activity with greater precision.

The synthesis of Methyl 3-(3-chlorophenyl)propanoate itself is an area of active research, with scientists exploring efficient and scalable methods to produce this intermediate. Advances in catalytic processes have enabled the synthesis of this compound with high yields and purity, reducing the need for costly purification steps. Such improvements are essential for large-scale pharmaceutical production, where cost-effectiveness and environmental sustainability are paramount.

In conclusion, Methyl 3-(3-chlorophenyl)propanoate (CAS no. 103040-43-3) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate in drug development, with potential applications ranging from neurological disorders to anti-inflammatory therapies. The ongoing research into this compound underscores its importance in modern chemical science and highlights the continuous evolution of synthetic methodologies that enhance its utility.